Cas no 53466-90-3 (Dodecyl dimethyl trichlorobenzyl ammonium chloride)
53466-90-3 structure
Product Name:Dodecyl dimethyl trichlorobenzyl ammonium chloride
CAS No:53466-90-3
MF:C21H38Cl4N
MW:446.345122814178
CID:938593
PubChem ID:76519103
Update Time:2025-04-19
Dodecyl dimethyl trichlorobenzyl ammonium chloride Chemical and Physical Properties
Names and Identifiers
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- Dodecyl dimethyl trichlorobenzyl ammonium chloride
- 53466-90-3
-
- Inchi: 1S/C21H37N.4ClH/c1-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18-20(19)21(2,3)22;;;;/h14-15,17-18H,4-13,16,22H2,1-3H3;4*1H/p-3
- InChI Key: XYQIHXBMKJNLCB-UHFFFAOYSA-K
- SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[NH3+]C(C)(C)C1C=CC=CC=1CCCCCCCCCCCC
Computed Properties
- Exact Mass: 446.172886g/mol
- Monoisotopic Mass: 444.175836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 12
- Complexity: 259
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6Ų
Dodecyl dimethyl trichlorobenzyl ammonium chloride Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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